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Compound of Interest

Compound Name: Ochracenomicin C

Cat. No.: B1247681 Get Quote

Disclaimer: As Ochracenomicin C is a novel benz[a]anthraquinone antibiotic, a specific Safety

Data Sheet (SDS) is not publicly available.[1][2] The following guidelines are based on a

precautionary approach, treating the compound as potentially hazardous due to its chemical

class and uncharacterized toxicological profile. The parent structure, benz[a]anthracene, is

reasonably expected to be a carcinogen. Therefore, handling Ochracenomicin C requires

stringent safety measures analogous to those used for cytotoxic compounds.

Hazard Assessment
Compound: Ochracenomicin C

Chemical Class: Benz[a]anthraquinone antibiotic.[1]

Source: Isolated from Amicolatopsis sp.[1]

Anticipated Hazards:

Unknown Toxicity: The specific toxicological properties have not been thoroughly

investigated.

Potential Carcinogenicity: The benz[a]anthracene core structure is associated with

carcinogenicity.

Cytotoxicity: As an antibiotic, it is designed to be biologically active and may have

cytotoxic effects on mammalian cells.
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Respiratory and Skin Irritation: Handling the compound as a powder may generate dust,

posing an inhalation hazard. Direct contact may cause skin irritation.

Personal Protective Equipment (PPE)
Due to the uncharacterized nature of Ochracenomicin C, a comprehensive PPE strategy is

mandatory to prevent all routes of exposure. All PPE should be selected based on a thorough

risk assessment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1247681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Purpose Citation

Gloves

Double-gloving with

chemotherapy-rated

nitrile gloves (ASTM

D6978-05 compliant).

Long cuffs, powder-

free.

Prevents skin contact.

Double-gloving

provides extra

protection during

handling and doffing.

[1]

Gown

Disposable, low-

permeability fabric

gown. Long-sleeved

with tight-fitting cuffs,

fastening in the back.

Protects skin and

personal clothing from

contamination.

[1]

Eye/Face Protection

ANSI Z87.1-compliant

safety glasses with

side shields or a full-

face shield if there is a

splash risk.

Protects eyes and

face from splashes

and airborne particles.

[3][4]

Respiratory Protection

A NIOSH-approved

N95 respirator is

required when

handling the

powdered form

outside of a

containment hood. For

higher-risk procedures

(e.g., potential for

aerosolization), a

powered air-purifying

respirator (PAPR) may

be necessary.

Prevents inhalation of

the compound.
[1]

Additional Protection
Disposable shoe

covers and a cap.

Minimizes tracking of

contamination outside

the work area.

[1]
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Operational and Disposal Plans
The following procedural guidance outlines the lifecycle of handling Ochracenomicin C in a

laboratory setting, from receipt to final disposal.

Step-by-Step Handling Protocol
3.1. Receiving and Unpacking

Designate a specific, low-traffic area for unpacking.

Don a lab coat and a single pair of nitrile gloves.

Carefully inspect the external packaging for any signs of damage or leakage.

Open the external packaging. Before handling the primary container, put on the full PPE

ensemble described in the table above (double gloves, gown, eye protection).[1]

Wipe the exterior of the primary container with a suitable decontaminating agent (e.g., 70%

ethanol) and place it in a clean, secondary container.

Dispose of all packing materials as potentially contaminated waste.

3.2. Weighing and Reconstitution (Powder Handling) This procedure must be performed inside

a certified chemical fume hood or a biological safety cabinet to control airborne particles.

Ensure the work surface of the hood is clean and decontaminated. Cover the surface with a

disposable, plastic-backed absorbent pad.[1]

Assemble all necessary equipment (spatulas, weigh boats, solvent, vials) inside the hood

before starting.

Carefully open the primary container, avoiding any puff of powder.

Use a dedicated spatula to weigh the desired amount of Ochracenomicin C.

Add solvent to the powder slowly to avoid splashing. Cap the vial securely.
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Once the compound is in solution, the risk of aerosolization is significantly reduced, but

handling precautions must be maintained.

Wipe down all equipment and the primary container before removing them from the hood.

Dispose of the absorbent pad and any contaminated consumables (e.g., weigh boats, pipette

tips) in the designated cytotoxic waste stream.

3.3. General Laboratory Use

Always handle solutions of Ochracenomicin C within a chemical fume hood.

Clearly label all containers with the compound name, concentration, date, and appropriate

hazard warnings.

Use mechanical pipetting aids; never pipette by mouth.[5]

Keep containers sealed when not in use.

Spill Management Protocol
Alert & Isolate: Immediately alert others in the area. Secure the location to prevent entry.

Assess: Determine if the spill involves powder or liquid and the approximate quantity.

Don PPE: Wear the full PPE ensemble, including respiratory protection.

Contain & Clean:

For Powder Spills: Gently cover the spill with absorbent pads dampened with water to

prevent dust from becoming airborne. Do not dry sweep.

For Liquid Spills: Cover the spill with absorbent pads.

Decontaminate: Working from the outside in, carefully clean the area with a decontaminating

solution (e.g., 10% bleach solution followed by a 70% ethanol wipe-down), allowing for

appropriate contact time.[6]

Dispose: Place all cleanup materials into a designated cytotoxic waste container.
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Report: Document the spill and cleanup procedure according to your institution's policies.

Disposal Plan
Improper disposal of antibiotics can contribute to environmental contamination and the

development of antimicrobial resistance.[3][4][7][8][9] All waste contaminated with

Ochracenomicin C must be treated as hazardous chemical waste.

Solid Waste: All contaminated solid materials (gloves, gowns, shoe covers, absorbent pads,

plasticware) must be placed in a clearly labeled, leak-proof, and puncture-resistant cytotoxic

waste container.[1]

Liquid Waste: Unused stock solutions and contaminated liquid media should be collected in

a designated, sealed, and clearly labeled hazardous waste container for chemical waste. Do

not pour down the drain.[7]

Sharps: Needles, syringes, and contaminated glass vials must be disposed of in a

designated cytotoxic sharps container.[4]

Final Disposal: All waste streams must be disposed of through the institution's environmental

health and safety office, following local and national regulations for hazardous chemical

waste.

Emergency Procedures for Exposure
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Exposure Route Immediate Action

Skin Contact

1. Immediately remove contaminated clothing

and PPE. 2. Wash the affected area thoroughly

with soap and copious amounts of water for at

least 15 minutes. 3. Seek immediate medical

attention. Provide medical personnel with

information about the compound.

Eye Contact

1. Immediately flush the eyes with a gentle,

steady stream of water for at least 15 minutes,

holding the eyelids open. 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention from an

ophthalmologist.

Inhalation

1. Move the affected person to fresh air

immediately. 2. If breathing is difficult, provide

oxygen. If breathing has stopped, begin artificial

respiration. 3. Seek immediate medical

attention.

Ingestion

1. Do NOT induce vomiting. 2. Rinse the mouth

thoroughly with water. 3. Seek immediate

medical attention. Provide medical personnel

with information about the compound.

Workflow Visualization
The following diagram illustrates the standard operational workflow for handling

Ochracenomicin C, emphasizing the integration of safety and disposal procedures at each

stage.
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Caption: Workflow for the safe handling and disposal of Ochracenomicin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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